Cas no 2490401-74-4 (1-(2,2-Difluoroethyl)pyrazole-3-sulfonyl chloride)

• Product Name: 1-(2,2-Difluoroethyl)pyrazole-3-sulfonyl chloride
• CAS No: 2490401-74-4
• MF: C₅H₅ClF₂N₂O₂S
• MW: 230.620205640793
• CID: 6250225
• PubChem ID: 155821840
• Update Time: 2025-10-05

1-(2,2-Difluoroethyl)pyrazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• AT25764
• 1-(2,2-Difluoroethyl)pyrazole-3-sulfonyl chloride
• 1-(2,2-DIFLUOROETHYL)-1H-PYRAZOLE-3-SULFONYL CHLORIDE
• EN300-7435172
• 2490401-74-4

• Inchi： 1S/C5H5ClF2N2O2S/c6-13(11,12)5-1-2-10(9-5)3-4(7)8/h1-2,4H,3H2
• InChI Key： BCRMXNDAFYTRFB-UHFFFAOYSA-N
• SMILES： ClS(C1C=CN(CC(F)F)N=1)(=O)=O

Computed Properties

• Exact Mass: 229.9728326g/mol
• Monoisotopic Mass: 229.9728326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 60.3Ų